2-Propenoic acid, 3,3'-(1,3-phenylene)bis-
2-Propenoic acid, 3,3'-(1,3-phenylene)bis-
TC-AQP1-1 is an aquaporin 1 (AQP1) channel blocker.
Brand Name:
Vulcanchem
CAS No.:
37710-81-9
VCID:
VC0544734
InChI:
InChI=1S/C12H10O4/c13-11(14)6-4-9-2-1-3-10(8-9)5-7-12(15)16/h1-8H,(H,13,14)(H,15,16)
SMILES:
C1=CC(=CC(=C1)C=CC(=O)O)C=CC(=O)O
Molecular Formula:
C12H10O4
Molecular Weight:
218.2 g/mol
2-Propenoic acid, 3,3'-(1,3-phenylene)bis-
CAS No.: 37710-81-9
Inhibitors
VCID: VC0544734
Molecular Formula: C12H10O4
Molecular Weight: 218.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 37710-81-9 |
|---|---|
| Product Name | 2-Propenoic acid, 3,3'-(1,3-phenylene)bis- |
| Molecular Formula | C12H10O4 |
| Molecular Weight | 218.2 g/mol |
| IUPAC Name | 3-[3-(2-carboxyethenyl)phenyl]prop-2-enoic acid |
| Standard InChI | InChI=1S/C12H10O4/c13-11(14)6-4-9-2-1-3-10(8-9)5-7-12(15)16/h1-8H,(H,13,14)(H,15,16) |
| Standard InChIKey | KRXUBZPHAPGHPE-YDFGWWAZSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)/C=C/C(=O)O)/C=C/C(=O)O |
| SMILES | C1=CC(=CC(=C1)C=CC(=O)O)C=CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)C=CC(=O)O)C=CC(=O)O |
| Appearance | Solid powder |
| Description | TC-AQP1-1 is an aquaporin 1 (AQP1) channel blocker. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | TC-AQP1-1 |
| PubChem Compound | 766406 |
| Last Modified | Nov 11 2021 |
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